Cas no 2229000-23-9 (2-bromo-1-2-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: 2-bromo-1-2-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 2229000-23-9
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5839166
• PubChem ID: 165677614
• Update Time: 2023-12-26

2-bromo-1-2-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-(propan-2-yloxy)phenylethan-1-ol
• 2-bromo-1-[2-(propan-2-yloxy)phenyl]ethan-1-ol
• EN300-1917437
• 2229000-23-9

• Inchi： 1S/C11H15BrO2/c1-8(2)14-11-6-4-3-5-9(11)10(13)7-12/h3-6,8,10,13H,7H2,1-2H3
• InChI Key： KLGAWZHNWMQWDE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1OC(C)C)O

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų